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Compound of Interest

Compound Name: Psychosine-d7

Cat. No.: B12397235 Get Quote

Psychosine-d7 Stock Solution Technical Support
Center
This technical support center provides best practices, troubleshooting guidance, and frequently

asked questions for the preparation and handling of Psychosine-d7 stock solutions. It is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Psychosine-d7 and what is its primary application?

A1: Psychosine-d7 is a deuterated form of psychosine (galactosylsphingosine). It is primarily

used as an internal standard in mass spectrometry-based quantitative analysis for the

diagnosis and monitoring of Krabbe disease, a lysosomal storage disorder characterized by the

accumulation of psychosine.

Q2: What is the recommended solvent for dissolving Psychosine-d7?

A2: Dimethyl sulfoxide (DMSO) and methanol are the most commonly recommended solvents

for preparing Psychosine-d7 stock solutions.[1][2] For mass spectrometry applications, serial

dilutions are often performed in reagent-grade methanol.[1]

Q3: What is the recommended storage condition for the solid form of Psychosine-d7?
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A3: The solid (powder) form of Psychosine-d7 should be stored at -20°C. Under these

conditions, it is reported to be stable for up to three years.

Q4: How should I store the prepared Psychosine-d7 stock solution?

A4: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. For

long-term storage, it is recommended to store the stock solution at -80°C, where it can be

stable for up to 6 months. For shorter-term storage, -20°C is acceptable for up to one month.

Q5: What are the general safety precautions when handling Psychosine-d7?

A5: Psychosine is a cytotoxic lipid.[3] Therefore, it is essential to handle Psychosine-d7 with

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. All work should be conducted in a well-ventilated area or a chemical fume hood.

Experimental Protocols
Detailed Methodology for Preparing a 10 mM
Psychosine-d7 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of Psychosine-d7 in DMSO.

Materials:

Psychosine-d7 (solid form)

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated pipettes

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibration: Allow the vial of solid Psychosine-d7 and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the required amount of Psychosine-d7. Note: Due to the small

quantities typically used, it is often more practical to purchase pre-weighed aliquots.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

solid Psychosine-d7 to achieve a final concentration of 10 mM. For example, to prepare a

10 mM solution from 1 mg of Psychosine-d7 (Molecular Weight: ~468.7 g/mol ), you would

add approximately 21.3 µL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Sonication (Optional): If the solid is not fully dissolved, sonicate the vial in a water bath for 5-

10 minutes at room temperature.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed microcentrifuge tubes or amber glass vials. Store the aliquots at -80°C for long-term

storage (up to 6 months) or -20°C for short-term storage (up to 1 month).
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Parameter Value Solvent(s) Reference(s)

Solubility ~10 mg/mL Acetone [4]

10 mM DMSO [2]

20 mM DMSO

Storage Stability

(Solid)
3 years N/A (at -20°C)

Storage Stability (in

Solvent)
6 months

DMSO/Methanol (at

-80°C)

1 month
DMSO/Methanol (at

-20°C)

Typical Stock

Concentration
0.1 µM - 10 µM Methanol [1]

10 mM - 20 mM DMSO
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation observed in the

stock solution upon storage.

1. Solvent evaporation. 2.

Exceeded solubility limit. 3.

Freeze-thaw cycles.

1. Ensure vials are tightly

sealed. 2. Gently warm the

solution to 37°C and vortex or

sonicate to redissolve. If

precipitation persists, the

solution may be

supersaturated. 3. Aliquot the

stock solution into single-use

vials to minimize freeze-thaw

cycles.

Difficulty dissolving the solid

Psychosine-d7.

1. Insufficient mixing. 2. Low-

quality or non-anhydrous

solvent.

1. Continue to vortex for a

longer period. 2. Use a brief

sonication in a water bath to

aid dissolution. 3. Ensure the

use of high-purity, anhydrous

solvent.

Stock solution appears cloudy

or has changed color.

1. Contamination. 2.

Degradation of the compound.

1. Discard the solution and

prepare a fresh stock using

aseptic techniques. 2. A

change in color may indicate

degradation; it is

recommended to discard the

solution and prepare a fresh

one.

Inconsistent results in

downstream applications.

1. Inaccurate initial

concentration. 2. Degradation

of the stock solution. 3.

Pipetting errors during dilution.

1. Verify the calculations and

ensure accurate weighing and

solvent addition. 2. Prepare a

fresh stock solution from solid

material. 3. Use calibrated

pipettes and proper pipetting

techniques for all dilutions.
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Stock Solution Preparation Workflow

Start: Obtain solid Psychosine-d7

Equilibrate solid and solvent
to room temperature

Add anhydrous DMSO or Methanol
to achieve desired concentration

Vortex thoroughly

Visually inspect for complete dissolution

Sonicate briefly
(if necessary)

Incomplete

Aliquot into single-use vials

Complete

Store at -80°C (long-term)
or -20°C (short-term)

Click to download full resolution via product page

Caption: Workflow for preparing Psychosine-d7 stock solutions.
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Caption: Signaling pathways affected by psychosine accumulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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